Cas no 345891-39-6 (2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol)

• Product Name: 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol
• CAS No: 345891-39-6
• MDL: MFCD30675067
• CID: 4649513
• PubChem ID: 11423876
• Update Time: 2025-07-17

2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4E)-3,4-dihydro-2H-1-benzopyran-4-ylidene]ethan-1-ol
• 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol

• MDL： MFCD30675067

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol

Comprehensive Overview of 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol (CAS No. 345891-39-6)

2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol (CAS No. 345891-39-6) is a structurally unique organic compound belonging to the benzopyran family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The benzopyran core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules exhibiting antioxidant, anti-inflammatory, and antimicrobial properties. Researchers are particularly interested in its 4-ylideneethan-1-ol moiety, which may contribute to its reactivity and biological activity.

The compound's CAS No. 345891-39-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documents. Its IUPAC name, 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol, reflects its intricate molecular structure, featuring a dihydrobenzopyran ring conjugated with an ethan-1-ol side chain. This conjugation is critical for its electronic properties, making it a candidate for studies in photochemistry and molecular electronics. Recent trends in green chemistry have also highlighted its potential as a building block for sustainable synthesis.

In the context of drug discovery, 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol has been explored for its ability to modulate enzymatic pathways. For instance, derivatives of benzopyran are known to interact with G-protein-coupled receptors (GPCRs), which are pivotal targets for treating neurological disorders. The compound's 4-ylidene group may also enable Michael addition reactions, a feature leveraged in proteomics and bioconjugation techniques. These attributes align with the growing demand for multifunctional scaffolds in precision medicine.

From a material science perspective, the compound's extended π-conjugation system makes it a promising candidate for organic semiconductors and fluorescent probes. Its chromophore properties are being investigated for applications in OLEDs and sensors, where tunable emission spectra are highly valued. Additionally, its stability under ambient conditions positions it as a viable component in advanced coatings and nanocomposites.

The synthesis of 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol typically involves Wittig olefination or Knoevenagel condensation, methods widely discussed in organic synthesis forums. Recent advancements in catalytic asymmetric synthesis have further optimized its production, reducing byproducts and improving yields. These innovations resonate with the industry's shift toward atom-economical processes and cradle-to-cradle design principles.

Environmental and toxicological studies of CAS No. 345891-39-6 are still emerging, but preliminary data suggest low ecotoxicity, aligning with REACH and OECD guidelines. Its biodegradability profile is under scrutiny, given the increasing emphasis on circular economy models. Regulatory bodies are also evaluating its classification under Green Chemistry Metrics, which could influence its adoption in consumer products and industrial applications.

In summary, 2-(4E)-3,4-dihydro-2H-1-benzopyran-4-ylideneethan-1-ol (CAS No. 345891-39-6) represents a versatile compound with cross-disciplinary relevance. Its benzopyran backbone, coupled with its ylideneethan-1-ol functionality, offers a rich platform for innovation in life sciences and advanced materials. As research progresses, this compound is poised to address critical challenges in healthcare, sustainability, and technology.